Cas no 58612-04-7 (dimethyl (2-cyclobutyl-2-oxoethyl)phosphonate)

• Product name: dimethyl (2-cyclobutyl-2-oxoethyl)phosphonate
• CAS No: 58612-04-7
• MF: C₈H₁₅O₄P
• MW: 206.1761
• CID: 341472
• PubChem ID: 22768687

dimethyl (2-cyclobutyl-2-oxoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-cyclobutyl-2-oxoethyl)-, dimethyl ester
• 1-cyclobutyl-2-dimethoxyphosphorylethanone
• dimethyl (2-cyclobutyl-2-oxoethyl)phosphonate
• SCHEMBL2326330
• (2-Cyclobutyl-2-oxo-ethyl)-phosphonic acid dimethyl ester
• DOZRBAZYOKETLK-UHFFFAOYSA-N
• DTXSID00628344
• 58612-04-7
• EN300-1127619

• Inchi： InChI=1S/C8H15O4P/c1-11-13(10,12-2)6-8(9)7-4-3-5-7/h7H,3-6H2,1-2H3
• InChI Key： DOZRBAZYOKETLK-UHFFFAOYSA-N
• SMILES： COP(CC(C1CCC1)=O)(=O)OC

Computed Properties

• Exact Mass: 206.07085
• Monoisotopic Mass: 206.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6